Cas no 1825395-08-1 (Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1825395-08-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD29044852
• CID: 2503039
• PubChem ID: 92042924
• Update Time: 2025-10-19

Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate
• AK174102
• FCH4367190
• AX8329145
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 5-chloro-, methyl ester
• CS-0042995
• C73529
• Methyl5-chloropyrazolo[1,5-a]pyridine-3-carboxylate
• MFCD29044852
• AYC39508
• AKOS025396664
• Z2313544562
• DS-8589
• 1825395-08-1
• EN300-6491216

• MDL： MFCD29044852
• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)7-5-11-12-3-2-6(10)4-8(7)12/h2-5H,1H3
• InChI Key： VLYUPRNNFYDULI-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=C(C(=O)OC)C=N2

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.5

Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate

Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1825395-08-1): A Comprehensive Overview

Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1825395-08-1) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyrazolo[1,5-a]pyridine class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 5-position and a carboxylate ester group at the 3-position enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The molecular structure of Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate consists of two fused rings: a pyrazole ring and a pyridine ring. This bicyclic system provides a rich array of electronic and steric properties that can be modulated by various substituents. The chloro group at the 5-position of the pyrazole ring introduces electrophilicity, facilitating nucleophilic substitution reactions, while the ester group at the 3-position allows for further derivatization through hydrolysis or transesterification.

In recent years, significant advancements have been made in understanding the pharmacological properties of pyrazolo[1,5-a]pyridine derivatives. Researchers have identified several bioactive compounds within this class that exhibit potent effects on various biological targets. For instance, some derivatives have shown promising activity against kinases, which are key enzymes involved in cell signaling pathways associated with cancer and inflammation. The structural features of Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate make it an attractive candidate for further exploration in this context.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The combination of the chloro and ester functionalities provides multiple points for chemical modification, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has enabled the synthesis of numerous analogs with enhanced potency, selectivity, and solubility.

Recent studies have highlighted the role of pyrazolo[1,5-a]pyridine derivatives in modulating immune responses. These compounds have been found to interact with various immune receptors and signaling pathways, making them promising candidates for treating autoimmune diseases and infections. The chloro-substituted derivative has shown particular interest due to its ability to inhibit certain inflammatory cytokines while maintaining minimal toxicity.

The synthesis of Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the condensation of appropriate precursors under acidic or basic conditions to form the pyrazole core. Subsequent functionalization steps introduce the chloro group and the ester moiety through electrophilic aromatic substitution or esterification reactions.

The analytical characterization of this compound is crucial for ensuring its identity and purity before it can be used in further studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess its quality.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds like Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate due to their diverse biological activities and synthetic accessibility. Researchers are actively exploring new derivatives with improved pharmacological profiles for treating a wide range of diseases. The compound's structural framework offers a rich platform for medicinal chemists to develop innovative drugs that address unmet medical needs.

In conclusion, Methyl 5-chloropyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1825395-08-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and bioactive properties make it an invaluable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.